Cas no 82085-46-9 (6-(hydroxymethyl)-11-methyl-1a,2,3,11c-tetrahydrotetrapheno[1,2-b]oxirene-2,3-diol)

• Product Name: 6-(hydroxymethyl)-11-methyl-1a,2,3,11c-tetrahydrotetrapheno[1,2-b]oxirene-2,3-diol
• CAS No: 82085-46-9
• MF: C₂₀H₁₈O₄
• MW: 322.354526042938
• CID: 1805372
• PubChem ID: 187313
• Update Time: 2025-04-21

6-(hydroxymethyl)-11-methyl-1a,2,3,11c-tetrahydrotetrapheno[1,2-b]oxirene-2,3-diol Chemical and Physical Properties

Names and Identifiers

• 6-(hydroxymethyl)-11-methyl-1a,2,3,11c-tetrahydrotetrapheno[1,2-b]oxirene-2,3-diol
• DTXSID801002469
• 82085-46-9
• Benzo(6,7)phenanthro(3,4-b)oxirene-2,3-diol, 1a,2,3,11c-tetrahydro-6-(hydroxymethyl)-11-methyl-

• Inchi： 1S/C20H18O4/c1-9-10-4-2-3-5-11(10)14(8-21)12-6-7-13-16(15(9)12)19-20(24-19)18(23)17(13)22/h2-7,17-23H,8H2,1H3
• InChI Key： AFDIRQUMTLDWDM-UHFFFAOYSA-N
• SMILES： O1C2C3C4C(C)=C5C=CC=CC5=C(CO)C=4C=CC=3C(C(C12)O)O

Computed Properties

• Exact Mass: 322.12050905g/mol
• Monoisotopic Mass: 322.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 73.2Ų